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Compound of Interest

4-Amino-2,3-
Compound Name:
difluorobenzotrifluoride

Cat. No.: B055052

Technical Guide: 4-Amino-2,3-
difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-Amino-
2,3-difluorobenzotrifluoride, a key intermediate in modern pharmaceutical and agrochemical
synthesis.

Core Physical and Chemical Properties

4-Amino-2,3-difluorobenzotrifluoride (CAS No. 123950-46-9) is a substituted aniline
derivative. The presence of both fluorine atoms and a trifluoromethyl group significantly
influences its chemical reactivity and physical characteristics, making it a valuable building
block in the synthesis of complex molecules.[1][2]

Data Presentation: Physical Property Summary

The following table summarizes the key physical properties of 4-Amino-2,3-
difluorobenzotrifluoride. It is important to note that some of the available data is based on
computational predictions and should be confirmed by experimental analysis for critical
applications.
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Property Value Source
Molecular Formula C7HaFsN PubChem|[2]
Molecular Weight 197.11 g/mol PubChem|[2]
Melting Point No experimental data found.

Boiling Point No experimental data found.

Density 1.474 + 0.06 g/cm3 (Predicted) ChemBlink[3]
Solubility in Water 0.061 g/L at 25 °C (Predicted) ChemBlink[3]
Flash Point 76.9 £ 18.0 °C (Predicted) ChemBlink[3]
IUPAC Name 2.3-difluoro-4- PubChem(2]

(trifluoromethyl)aniline

Role in Drug Development and Chemical Synthesis

Fluorinated compounds play a crucial role in modern drug discovery. The introduction of
fluorine atoms into a molecule can significantly enhance its metabolic stability, lipophilicity, and
binding affinity to target proteins.[1] 4-Amino-2,3-difluorobenzotrifluoride serves as a vital
pharmaceutical intermediate for introducing these fluorinated moieties into drug candidates,
thereby improving their pharmacokinetic and pharmacodynamic profiles.[1] Its structural
analogs are known to be precursors in the synthesis of Active Pharmaceutical Ingredients
(APIs) for a range of therapeutic areas.[4]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 4-Amino-2,3-
difluorobenzotrifluoride are not readily available in the public domain. However, standard
laboratory procedures can be employed.

Melting Point Determination (General Protocol)

A calibrated melting point apparatus would be used. A small, dry sample of 4-Amino-2,3-
difluorobenzotrifluoride is packed into a capillary tube. The tube is placed in the apparatus,
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and the temperature is increased at a slow, controlled rate. The temperature range from which
the substance begins to melt to when it is completely liquid is recorded as the melting point.

Boiling Point Determination (General Protocol for
Distillation)

For the determination of the boiling point, a distillation setup would be assembled. The
compound is heated in a flask, and the temperature of the vapor that distills is measured by a
thermometer placed at the vapor outlet. The constant temperature observed during the
distillation of the pure liquid is its boiling point at the given atmospheric pressure.

Density Measurement (General Protocol)

A pycnometer or a digital density meter would be used for accurate density measurement. The
mass of the empty, dry pycnometer is determined. It is then filled with the substance, and the
mass is measured again. The volume of the pycnometer is known, allowing for the calculation
of the density (mass/volume).

Solubility Testing (General Protocol)

A known amount of 4-Amino-2,3-difluorobenzotrifluoride would be added to a specific
volume of a solvent (e.g., water, ethanol, DMSO) at a constant temperature. The mixture is
agitated until saturation is reached. The concentration of the dissolved substance in the
saturated solution is then determined, typically by spectroscopic or chromatographic methods,
to quantify its solubility.

Synthetic Workflow

While a specific, detailed synthesis protocol for 4-Amino-2,3-difluorobenzotrifluoride is not
publicly available, a general synthetic route can be inferred from patents for structurally related
compounds. A common method for the synthesis of fluorinated anilines involves the amination
of a corresponding polyfluorinated benzotrifluoride. The following diagram illustrates a
plausible, generalized workflow for its synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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